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Compound of Interest

Compound Name:
4-Bromo-3-

methoxybenzenesulfonyl chloride

Cat. No.: B572169 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-methoxybenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 4-Bromo-3-
methoxybenzenesulfonyl chloride (CAS No. 1215295-91-2). Adherence to these procedures

is essential for ensuring laboratory safety and maintaining compliance with regulatory

standards.

1. Hazard Identification and Personal Protective Equipment (PPE)

4-Bromo-3-methoxybenzenesulfonyl chloride is a corrosive solid that causes severe skin

burns and eye damage.[1] It is also moisture-sensitive and may react with water to liberate

toxic gases.[2] Therefore, stringent adherence to PPE protocols is mandatory.
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Parameter Value Reference

CAS Number 1215295-91-2 [1]

Hazard Class 8 (Corrosive) [3]

Packing Group II or III

Signal Word Danger [1]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[1]

Storage Temperature 4°C

Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

dust, preventing severe eye

damage.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents direct skin contact

and chemical burns.[3][5]

Body Protection
Chemical-resistant lab coat or

apron.[3][6]

Protects against skin exposure

from spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If dust is generated, a

NIOSH-approved respirator for

acid gases and particulates is

recommended.

Prevents inhalation of irritating

dust and potential reaction

products.[7]

2. Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 4-Bromo-3-methoxybenzenesulfonyl chloride
from reception to use in experimental settings.
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2.1. Receiving and Storage

Inspect Container: Upon receipt, inspect the container for any signs of damage or leaks.

Label Verification: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Storage: Store in a cool, dry, well-ventilated area designated for corrosive materials.[8] Keep

the container tightly sealed and store at 4°C for long-term stability. The storage area should

be away from incompatible materials such as bases, oxidizing agents, and strong acids.[2][3]

2.2. Handling and Use

Work Area Preparation: All handling of this compound must be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.[3] Ensure that an emergency

eyewash station and safety shower are readily accessible.[4][8]

Personal Protective Equipment: Before handling, don all required PPE as detailed in the

table above.

Dispensing: When weighing or transferring the solid, minimize the creation of dust. Use

appropriate tools (e.g., a spatula) and handle with care.

Reactions: When adding to a reaction, do so slowly and in a controlled manner, especially if

the reaction medium contains water or other protic solvents, as this can lead to the release

of toxic gas.[2]

3. Disposal Plan

Proper disposal of 4-Bromo-3-methoxybenzenesulfonyl chloride and its associated waste is

crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection

Waste Type: As a halogenated organic compound, all waste containing 4-Bromo-3-
methoxybenzenesulfonyl chloride must be collected in a designated "Halogenated

Organic Waste" container.[9][10]
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Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name, and the associated hazards (Corrosive, Water-Reactive).[9]

Compatibility: Ensure the waste container is made of a compatible material (e.g., high-

density polyethylene) and is kept securely closed when not in use.[11]

3.2. Decontamination and Disposal of Empty Containers

Triple Rinsing: Empty containers should be triple-rinsed with a suitable organic solvent (e.g.,

acetone or ethanol) in a fume hood.

Rinsate Collection: The rinsate is considered hazardous waste and must be collected in the

designated "Halogenated Organic Waste" container.[9]

Container Disposal: Once properly decontaminated, the empty container can be disposed of

as non-hazardous laboratory glass or plastic.

3.3. Spill Management

Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[9]

Control Vapors: Ensure the fume hood is operational to manage any dust or vapors.

Containment: For small spills, carefully scoop the solid material into a designated hazardous

waste container. Avoid raising dust. Do not use water to clean up the spill.[9]

Decontamination: Clean the spill area with a suitable absorbent material, which should then

be disposed of as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) office.[9]

4. Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]
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Caption: Workflow for handling 4-Bromo-3-methoxybenzenesulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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